Cas no 2743433-76-1 (5-Ethynyl-2,4-difluorobenzoic acid)

• Product Name: 5-Ethynyl-2,4-difluorobenzoic acid
• CAS No: 2743433-76-1
• MF: C₉H₄F₂O₂
• MW: 182.123669624329
• CID: 5821018
• PubChem ID: 165710663
• Update Time: 2025-06-09

5-Ethynyl-2,4-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2743433-76-1
• 5-ethynyl-2,4-difluorobenzoic acid
• EN300-37158343
• 5-Ethynyl-2,4-difluorobenzoic acid

• Inchi： 1S/C9H4F2O2/c1-2-5-3-6(9(12)13)8(11)4-7(5)10/h1,3-4H,(H,12,13)
• InChI Key： RWMAFBMYSOMTLR-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#C)C=C1C(=O)O)F

Computed Properties

• Exact Mass: 182.01793569g/mol
• Monoisotopic Mass: 182.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-Ethynyl-2,4-difluorobenzoic acid

5-Ethynyl-2,4-difluorobenzoic Acid (CAS No. 2743433-76-1): A Comprehensive Overview

5-Ethynyl-2,4-difluorobenzoic acid (CAS No. 2743433-76-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ethynyl and difluorobenzene moieties, which contribute to its reactivity and functional versatility.

The molecular structure of 5-Ethynyl-2,4-difluorobenzoic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions and an ethynyl group at the 5 position. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules. The ethynyl group, in particular, is known for its high reactivity and ability to undergo various chemical transformations, such as click chemistry reactions and metal-catalyzed coupling reactions.

In the context of pharmaceutical research, 5-Ethynyl-2,4-difluorobenzoic acid has shown promise as a building block for the development of novel drugs. The difluorobenzene moiety can enhance the lipophilicity and metabolic stability of drug candidates, while the ethynyl group can be used to introduce additional functional groups or linkers for conjugation with other biomolecules. Recent studies have explored the use of this compound in the synthesis of targeted drug delivery systems and prodrugs, which can improve the efficacy and safety of therapeutic agents.

One notable application of 5-Ethynyl-2,4-difluorobenzoic acid is in the field of materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers have investigated its potential as a component in organic semiconductors and light-emitting diodes (LEDs). The ability to fine-tune the electronic properties through chemical modification has led to the development of materials with enhanced performance characteristics.

In addition to its applications in pharmaceuticals and materials science, 5-Ethynyl-2,4-difluorobenzoic acid has also been studied for its role in chemical synthesis. The compound serves as a versatile starting material for the preparation of a wide range of derivatives through various synthetic routes. For example, it can be used in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds, which are essential for constructing complex organic molecules. The high reactivity of the ethynyl group allows for efficient functionalization and derivatization, making it a valuable tool in synthetic organic chemistry.

The synthesis of 5-Ethynyl-2,4-difluorobenzoic acid typically involves multi-step processes that include fluorination reactions and alkyne formation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale. The use of environmentally friendly solvents and catalysts has also been explored to reduce the environmental impact of its production.

In conclusion, 5-Ethynyl-2,4-difluorobenzoic acid (CAS No. 2743433-76-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.